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Get Quote

Azidoalkylamines in Drug Development

Azidoalkylamines, such as 4-azidobutylamine, are valuable chemical intermediates in synthesizing more

complex, biologically active molecules. Their utility primarily comes from the azide group, which is stable

yet can readily participate in "click chemistry" reactions [1].

A key application is in the synthesis of drug candidates like solithromycin, a macrolide antibiotic [1]. In this

context, 4-azidobutylamine, often stabilized as an organic acid salt, acts as a spacer or linker. The azide

group is used to connect the main core of the drug molecule to other functional parts through a "click"

reaction with an alkyne, forming a triazole ring [1]. This highlights the role of these compounds in modern,

efficient drug synthesis.

Chemical Properties & Related Compounds

The table below summarizes basic information for 1-azido-4-iodobutane and several related azidoalkyl

compounds to provide context for your research.
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Compound Name CAS Number Molecular Formula Molecular Weight (g/mol)

1-azido-4-iodobutane [2] 148759-55-1 C₄H₈IN₃ 225.03

1-azido-4-chlorobutane [3] 671821-46-8 C₄H₈ClN₃ 133.58

4-azidobutan-1-ol [4] 54953-78-5 C₄H₉N₃O 115.14

4-Azidobutyl isocyanate [5] - C₅H₈N₄O 140.15

Workflow: Azidoalkylamines as Intermediates

The following diagram illustrates the typical role of compounds like 1-azido-4-iodobutane in

pharmaceutical synthesis, based on the general information available [1].
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Missing Detailed Synthesis Protocols

The search results confirm the existence and importance of 1-azido-4-iodobutane but do not contain the

detailed experimental protocols you requested [2]. Available information is limited to:

Basic Identification: CAS number, molecular formula, and molecular weight are available [2].

Safety Data: A Safety Data Sheet (SDS) is available, indicating the compound is for industrial use [2].

Need Custom Synthesis?
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Email: info@smolecule.com or Request Quote Online.

References

1. WO2015181723A 1 - Azidoalkylamine salts and their... - Google Patents [patents.google.com]

2. 148759-55-1｜Butane, 1 - azido - 4 -iodo-｜lookchem [lookchem.com]

3. - 1 - azido -chlorobutane | CAS#:671821-46-8 | Chemsrc 4 [chemsrc.com]

4. -azidobutan- 4 -ol | C 1 H9N3O 4 [chemspider.com]

5. -Azidobutyl isocyanate | C5H8N 4 O | CID 11062470 - PubChem 4 [pubchem.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [1-azido-4-iodobutane preparation of azidoalkylamines].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b3666346#1-

azido-4-iodobutane-preparation-of-azidoalkylamines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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